Cas no 126538-83-8 (5-chloro-6-(trifluoromethyl)-1h-pyrimidin-4-one)

• Product Name: 5-chloro-6-(trifluoromethyl)-1h-pyrimidin-4-one
• CAS No: 126538-83-8
• MF: C₅H₂ClF₃N₂O
• MW: 198.530390262604
• CID: 1220235
• PubChem ID: 135743586
• Update Time: 2025-10-28

5-chloro-6-(trifluoromethyl)-1h-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-(trifluoromethyl)-1H-pyrimidin-4-one
• 5-CHLORO-4-HYDROXY-6-TRIFLUOROMETHYL-PYRIMIDINE
• SureCN6715914
• SureCN8507623
• SureCN8507626
• AB54868
• 5-CHLORO-6-(TRIFLUOROMETHYL)PYRIMIDIN-4-OL
• C90390
• 5-chloro-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• SCHEMBL6715914
• 5-Chloro-6-trifluoromethyl-pyrimidin-4-ol
• GS-1945
• 5-chloro-6-(trifluoromethyl)-3H-pyrimidin-4-one
• DB-107564
• 5-Chloro-4-hydroxy-6-(trifluoromethyl)pyrimidine
• DTXSID90476614
• AKOS006314304
• 126538-83-8
• AKOS023113538
• SCHEMBL8507623
• 5-chloro-6-(trifluoromethyl)pyrimidin-4(3H)-one
• MFCD09909761
• 5-chloro-4-(trifluoromethyl)-1H-pyrimidin-6-one
• BFA53883
• 5-chloro-6-(trifluoromethyl)-1h-pyrimidin-4-one

• MDL： MFCD09909761
• Inchi： 1S/C5H2ClF3N2O/c6-2-3(5(7,8)9)10-1-11-4(2)12/h1H,(H,10,11,12)
• InChI Key： RYYUZNDUQQINCS-UHFFFAOYSA-N
• SMILES： ClC1C(NC=NC=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 197.9807749g/mol
• Monoisotopic Mass: 197.9807749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.5Ų

Additional information on 5-chloro-6-(trifluoromethyl)-1h-pyrimidin-4-one

Comprehensive Overview of 5-Chloro-6-(Trifluoromethyl)-1H-Pyrimidin-4-One (CAS No. 126538-83-8)

5-Chloro-6-(trifluoromethyl)-1H-pyrimidin-4-one (CAS No. 126538-83-8) is a fluorinated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of a trifluoromethyl group and a chloro substituent, exhibits remarkable reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 5-chloro-6-(trifluoromethyl)-1H-pyrimidin-4-one", "applications of fluorinated pyrimidines", and "CAS 126538-83-8 uses", reflecting its growing relevance in modern science.

The structural motif of 5-chloro-6-(trifluoromethyl)-1H-pyrimidin-4-one is particularly intriguing due to the electron-withdrawing effects of the trifluoromethyl group, which enhances its potential in drug discovery. Recent studies highlight its role in the development of kinase inhibitors and antimicrobial agents, aligning with the rising demand for novel therapeutic compounds. Searches for "pyrimidine derivatives in medicine" and "trifluoromethylated heterocycles" underscore the compound's intersection with cutting-edge biomedical research. Additionally, its stability under various conditions makes it a candidate for high-throughput screening platforms.

In agrochemistry, 5-chloro-6-(trifluoromethyl)-1H-pyrimidin-4-one is explored for its potential as a precursor to crop protection agents. The chloro and trifluoromethyl functionalities contribute to its bioactivity, prompting queries like "agrochemical applications of halogenated pyrimidines". With increasing global focus on sustainable agriculture, this compound's role in designing low-environmental-impact pesticides is a hot topic. Its compatibility with green chemistry principles further elevates its industrial appeal.

From a synthetic perspective, the compound's regioselective reactivity enables diverse functionalization, a subject often searched as "modification of 5-chloro-6-(trifluoromethyl)pyrimidin-4-one". Recent publications emphasize its utility in cross-coupling reactions and nucleophilic substitutions, catering to the demand for tailored heterocyclic scaffolds. The CAS registry (126538-83-8) serves as a critical identifier for procurement and regulatory compliance, with users frequently seeking "CAS 126538-83-8 suppliers" and "safety data for fluorinated pyrimidines".

Environmental and toxicological profiles of 5-chloro-6-(trifluoromethyl)-1H-pyrimidin-4-one are also under scrutiny, coinciding with trends like "eco-friendly chemical design" and "PFAS alternatives". While not classified as hazardous, its degradation pathways and metabolite analysis are active research areas. This aligns with searches for "biodegradability of fluorinated compounds", reflecting societal push toward sustainable chemistry.

In summary, 5-chloro-6-(trifluoromethyl)-1H-pyrimidin-4-one (CAS No. 126538-83-8) bridges multiple disciplines, from medicinal chemistry to material science. Its versatility and compatibility with contemporary research paradigms—such as fragment-based drug design and precision agriculture—ensure its continued prominence. As innovation accelerates, this compound will likely remain a focal point for queries like "emerging uses of trifluoromethylpyrimidines" and "CAS 126538-83-8 patents", solidifying its niche in advanced chemical applications.